Cas no 2137780-68-6 (2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-yl)-)

• Product Name: 2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-yl)-
• CAS No: 2137780-68-6
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 5258649
• Update Time: 2025-07-21

2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-yl)-

• Inchi： 1S/C10H10N2OS/c1-2-12-4-3-11-10(12)8-5-9(6-13)14-7-8/h3-7H,2H2,1H3
• InChI Key： NVRCCUZANSJXCD-UHFFFAOYSA-N
• SMILES： C1(C=O)SC=C(C2N(CC)C=CN=2)C=1

Additional information on 2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-yl)-

Introduction to 2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-yl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2137780-68-6, identified as 2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-yl), represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This molecule, characterized by its thiophene core functionalized with an aldehyde group and an ethyl-imidazole moiety, has garnered attention in the scientific community for its potential applications in drug discovery and synthetic chemistry.

2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-yl) is a derivative of thiophene, a five-membered aromatic ring containing sulfur, which is well-documented for its role in various biologically active compounds. The presence of the aldehyde group at the 2-position of the thiophene ring enhances its reactivity, making it a valuable intermediate in organic synthesis. The ethyl-imidazole substituent at the 4-position introduces additional functional diversity, enabling further chemical modifications and biological evaluations.

In recent years, there has been a growing interest in thiophene-based compounds due to their diverse pharmacological properties. These compounds have been explored for their antimicrobial, anti-inflammatory, and anticancer activities. The specific structure of 2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-yl) makes it particularly intriguing for researchers studying molecular interactions at the interface of chemistry and biology.

One of the most compelling aspects of this compound is its potential as a scaffold for drug development. The combination of the thiophene ring and the imidazole moiety creates a unique chemical environment that can interact with biological targets in novel ways. For instance, studies have shown that thiophene derivatives can modulate enzyme activity and receptor binding, which are critical mechanisms in many diseases.

The aldehyde group in 2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-yl) serves as a versatile handle for further functionalization. It can participate in condensation reactions to form Schiff bases or undergo oxidation to yield carboxylic acids. These transformations are essential in synthesizing more complex molecules that may exhibit enhanced biological activity. The ethyl-imidazole group also provides opportunities for hydrogen bonding interactions, which are crucial for drug-receptor binding affinity.

Recent research has highlighted the importance of heterocyclic compounds in developing next-generation therapeutics. 2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-yl) exemplifies this trend by integrating multiple pharmacophoric elements into a single molecular framework. This approach has led to the discovery of several promising candidates that are currently undergoing preclinical evaluation.

The synthesis of 2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-yl) involves multi-step organic reactions that showcase the versatility of modern synthetic methodologies. The process typically begins with the preparation of the thiophene aldehyde precursor followed by selective functionalization at the 4-position with ethyl-imidazole. Advances in catalytic systems and green chemistry principles have made these synthetic routes more efficient and environmentally friendly.

In terms of biological activity, preliminary studies on 2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-yl) have revealed intriguing properties that warrant further investigation. For example, it has shown potential inhibitory effects on certain enzymes implicated in inflammatory pathways. Additionally, its ability to form stable complexes with biological targets suggests that it could be developed into a tool compound for studying protein-ligand interactions.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like 2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-yl). Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet lab experiments. This interdisciplinary approach has significantly reduced the time required to identify lead compounds for drug development.

Future directions in the study of 2-Thiophenecarboxaldehyde, 4-(1-ethyl-1H-imidazol-2-y) may include exploring its derivatives to enhance potency and selectivity. By modifying various functional groups within the molecule, researchers can fine-tune its pharmacological profile to target specific diseases or biological pathways. Additionally, investigating its behavior in vivo will provide valuable insights into its potential as a therapeutic agent.

The broader significance of this compound lies in its contribution to the field of chemical biology. By providing a scaffold that combines known pharmacophores with novel structural elements, 2-Thiophenecarboxaldehyde, 4-(1-et]hyl-Himiazol] -y offers a platform for innovation in drug discovery. Its synthesis and characterization also serve as an educational tool for students and researchers learning about advanced organic chemistry techniques.

In conclusion,2137780-68-6 represents a promising compound with diverse applications in pharmaceutical research and chemical synthesis.Thiophenecarboxaldehyde,tr